Cas no 477500-66-6 (ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate)
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
- 2-Benzofurancarboxylic acid, 3-[(3-fluorobenzoyl)amino]-, ethyl ester
- 477500-66-6
- AB00671720-01
- SR-01000133588-1
- ethyl 3-[(3-fluorobenzoyl)amino]-1-benzofuran-2-carboxylate
- F0666-1546
- SR-01000133588
- AKOS024594548
- Oprea1_855062
- ethyl 3-(3-fluorobenzamido)benzofuran-2-carboxylate
-
- Inchi: 1S/C18H14FNO4/c1-2-23-18(22)16-15(13-8-3-4-9-14(13)24-16)20-17(21)11-6-5-7-12(19)10-11/h3-10H,2H2,1H3,(H,20,21)
- InChI Key: QZUFZGKEBRQBRS-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(F)=C2)=C1C(OCC)=O
Computed Properties
- Exact Mass: 327.09068609g/mol
- Monoisotopic Mass: 327.09068609g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.342±0.06 g/cm3(Predicted)
- Boiling Point: 400.6±40.0 °C(Predicted)
- pka: 11.31±0.43(Predicted)
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0666-1546-2μmol |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-5μmol |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-10μmol |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-20μmol |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-1mg |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-2mg |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-3mg |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-4mg |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-5mg |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0666-1546-10mg |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate |
477500-66-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate
Recent Advances in the Study of Ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate (CAS: 477500-66-6)
Ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate (CAS: 477500-66-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, biological activity, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, pharmacological effects, and future research directions.
The compound belongs to the benzofuran class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the fluorobenzamido moiety in ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation. Recent studies have explored its interactions with various enzymes and receptors, shedding light on its potential applications in treating diseases such as cancer and neurodegenerative disorders.
One of the key findings from recent research is the compound's ability to inhibit specific kinase enzymes involved in cell proliferation and survival. In vitro studies have demonstrated its efficacy in suppressing the growth of cancer cell lines, particularly those associated with breast and lung cancers. Additionally, molecular docking studies have revealed that the compound exhibits high binding affinity to the active sites of these kinases, suggesting a potential mechanism for its anticancer activity. These findings highlight the compound's potential as a novel therapeutic agent for targeted cancer therapy.
Further investigations have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate exhibits favorable bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. However, additional in vivo studies are required to fully assess its safety and efficacy in animal models and, ultimately, in humans.
In conclusion, ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate (CAS: 477500-66-6) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for further research, particularly in the development of novel therapeutics for cancer and other diseases. Future studies should focus on optimizing its pharmacological properties, exploring its therapeutic potential in various disease models, and advancing it through preclinical and clinical development stages.
477500-66-6 (ethyl 3-(3-fluorobenzamido)-1-benzofuran-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)